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Compound of Interest

Compound Name:
Sodium N-

chlorobenzenesulfonamide

Cat. No.: B8699149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium N-chlorobenzenesulfonamide, commonly known as Chloramine-B, is an

organochlorine compound widely utilized as a disinfectant and an oxidizing agent in various

chemical syntheses.[1][2][3][4] Its efficacy and stability are often attributed to its hydrated

forms, with the trihydrate being a common commercially available variant. A thorough

understanding of the physical properties of Sodium N-chlorobenzenesulfonamide trihydrate

is paramount for its handling, formulation, and application in research and development. This

technical guide provides a comprehensive overview of the key physical characteristics of this

compound, supported by detailed experimental protocols for their determination.

Core Physical Properties
The physical properties of Sodium N-chlorobenzenesulfonamide trihydrate are summarized

in the table below, providing a consolidated reference for researchers.
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Property Value Source(s)

Chemical Name

Sodium N-

chlorobenzenesulfonamide

trihydrate

-

Common Names Chloramine-B trihydrate -

CAS Number 17440-73-2 [5]

Molecular Formula C₆H₅ClNNaO₂S·3H₂O [5]

Molecular Weight 267.66 g/mol [5]

Appearance
White to light yellow crystalline

powder
[6][7]

Odor Faint chlorine odor [8]

Melting Point 170-173 °C (Decomposes) [8][9]

Solubility

Soluble in 20 parts water; more

soluble in hot water. Soluble in

ethanol. Very sparingly soluble

in ether and chloroform.

[8][10]

Decomposition

Undergoes endothermic

transition between 80°C and

125°C with mass loss, followed

by an exothermic transition at

188°C.

[11][12]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

Sodium N-chlorobenzenesulfonamide trihydrate. These protocols are based on standard

laboratory practices.

Determination of Melting Point
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The melting point of Sodium N-chlorobenzenesulfonamide trihydrate is determined using the

capillary method with a melting point apparatus.[5][7][8][9]

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sodium N-chlorobenzenesulfonamide trihydrate sample

Spatula

Mortar and pestle (optional, for fine powder)

Procedure:

Ensure the Sodium N-chlorobenzenesulfonamide trihydrate sample is a fine, dry powder.

If necessary, gently grind the crystals in a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm by tapping the sealed end on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the heating rate to a rapid setting to quickly determine an approximate melting range.

Allow the apparatus to cool.

Prepare a new capillary with the sample and place it in the apparatus.

Set the heating rate to a slow and steady increase, typically 1-2°C per minute, as the

temperature approaches the approximate melting point.[8]

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (the completion of

melting). This range is the melting point.
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It is important to note that the compound decomposes around its melting point, which may

be observed as discoloration or gas evolution.[11][12]

Determination of Solubility
The solubility of Sodium N-chlorobenzenesulfonamide trihydrate in water and other solvents

can be determined qualitatively and quantitatively.

2.1 Qualitative Solubility Test

Materials:

Test tubes and rack

Sodium N-chlorobenzenesulfonamide trihydrate sample

Solvents (e.g., deionized water, ethanol, ether, chloroform)

Spatula

Vortex mixer (optional)

Procedure:

Add approximately 10-20 mg of the sample to a clean, dry test tube.

Add 1 mL of the chosen solvent to the test tube.

Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by flicking the test

tube.

Observe the mixture. If the solid dissolves completely, it is considered soluble. If some solid

remains, it is partially soluble or insoluble.

For water solubility, test at both room temperature and with gentle heating to observe the

increase in solubility.[8]

2.2 Quantitative Solubility Determination (Shake-Flask Method)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://chem.libretexts.org/Courses/University_of_California_Davis/Chem_4C_Lab%3A_General_Chemistry_for_Majors/Chem_4C%3A_Laboratory_Manual/10%3A_FT-IR_Spectroscopy_(Experiment)
https://researchdiscovery.drexel.edu/esploro/outputs/journalArticle/THE-DECOMPOSITION-OF-SODIUM-N-CHLOROBENZENESULFONAMIDE-CHLORAMINE-B/991019184203604721
https://www.benchchem.com/product/b8699149?utm_src=pdf-body
https://www.benchchem.com/product/b8699149?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8699149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Conical flasks with stoppers

Analytical balance

Constant temperature water bath with shaker

Filtration apparatus (e.g., syringe filters)

UV-Vis Spectrophotometer or HPLC

Volumetric flasks and pipettes

Procedure:

Prepare a saturated solution by adding an excess amount of Sodium N-
chlorobenzenesulfonamide trihydrate to a known volume of the solvent in a conical flask.

Seal the flask and place it in a constant temperature shaking water bath (e.g., 25°C) for a

sufficient time (e.g., 24-48 hours) to reach equilibrium.

After equilibration, allow the solution to stand for a short period to let undissolved solid settle.

Carefully withdraw a known volume of the supernatant and filter it to remove any undissolved

particles.

Quantify the concentration of the dissolved compound in the filtrate using a suitable

analytical method such as UV-Vis spectrophotometry or HPLC, against a pre-prepared

calibration curve.

The determined concentration represents the solubility of the compound in the specific

solvent at that temperature.

Thermal Analysis (Decomposition)
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are employed

to study the thermal decomposition of Sodium N-chlorobenzenesulfonamide trihydrate.[11]
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[12][13][14][15]

Materials:

TGA/DSC instrument

Sample pans (e.g., aluminum)

Sodium N-chlorobenzenesulfonamide trihydrate sample

Inert gas supply (e.g., nitrogen)

Procedure:

Calibrate the TGA/DSC instrument according to the manufacturer's instructions.

Accurately weigh a small amount of the sample (typically 2-5 mg) into a sample pan.

Place the sample pan in the instrument furnace.

Heat the sample under a controlled nitrogen atmosphere at a constant heating rate (e.g.,

10°C/min) over a specified temperature range (e.g., 30°C to 250°C).

The TGA will record the mass loss of the sample as a function of temperature, indicating the

loss of water of hydration and subsequent decomposition.[11][12]

The DSC will measure the heat flow to or from the sample, revealing endothermic events

(like dehydration) and exothermic events (like decomposition).[11][12]

Visualizations
Workflow for Physical Property Characterization
The following diagram illustrates a general workflow for the physical and chemical

characterization of a compound such as Sodium N-chlorobenzenesulfonamide trihydrate.
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Workflow for the physical characterization of a chemical compound.

As no specific biological signaling pathways involving Sodium N-chlorobenzenesulfonamide
trihydrate were identified, a diagram illustrating its reaction mechanism as an oxidizing agent is

provided below. In acidic solution, Chloramine-B can form the reactive oxidizing species,

benzenesulfonylhypochlorite (C₆H₅SO₂NHCl), which then participates in oxidation reactions.

[16]
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H⁺ (from acid)

Intermediate Complex

Substrate
(to be oxidized)

Oxidized Product Benzenesulfonamide
C₆H₅SO₂NH₂

Cl⁻

Click to download full resolution via product page

Generalized reaction mechanism of Chloramine-B as an oxidizing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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